Cas no 1369241-03-1 (3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile)
1369241-03-1 structure
Product Name:3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
CAS No:1369241-03-1
MF:C7H3BrN4
MW:223.029519319534
CID:6839175
PubChem ID:75355559
Update Time:2025-04-03
3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1369241-03-1
- 3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
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- Inchi: 1S/C7H3BrN4/c8-6-5-1-4(2-9)3-10-7(5)12-11-6/h1,3H,(H,10,11,12)
- InChI Key: JKPPGJFZCZMAOR-UHFFFAOYSA-N
- SMILES: BrC1=C2C=C(C#N)C=NC2=NN1
Computed Properties
- Exact Mass: 221.95411Da
- Monoisotopic Mass: 221.95411Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.4Ų
3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1369241-03-1 (3-Bromo-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile) Related Products
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